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Compound of Interest

Compound Name: (3-Methoxypropyl)(methyl)amine

Cat. No.: B1315079 Get Quote

Essential Safety and Handling Guide for (3-
Methoxypropyl)(methyl)amine
This guide provides critical safety protocols, operational procedures, and disposal plans for

handling (3-Methoxypropyl)(methyl)amine. It is intended for researchers, scientists, and drug

development professionals to ensure personal safety and maintain a secure laboratory

environment. The information is synthesized from multiple safety data sheets and chemical

handling resources.

Hazard Identification and Classification
(3-Methoxypropyl)(methyl)amine is a chemical that poses several hazards. It is classified as

a flammable liquid and vapor.[1] It is harmful if swallowed or inhaled and can cause severe skin

burns and serious eye damage.[2][3] Additionally, it may cause respiratory irritation and allergic

skin reactions.[2][3]
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Hazard Classification Category GHS Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[1]

Acute Toxicity, Oral Category 4 & 5

H302: Harmful if swallowed[2] /

H303: May be harmful if

swallowed[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]

Skin Corrosion/Irritation Category 1 & 2

H314: Causes severe skin

burns and eye damage[1] /

H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation Category 1 & 2

H318: Causes serious eye

damage[3] / H319: Causes

serious eye irritation[2]

Skin Sensitization -
H317: May cause allergic skin

reaction

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[2][3]

Hazardous to the Aquatic

Environment
- H402: Harmful to aquatic life

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following

equipment is mandatory when handling (3-Methoxypropyl)(methyl)amine.
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PPE Category Item
Specifications and
Remarks

Primary Engineering Control Chemical Fume Hood

All handling procedures should

be conducted within a certified

chemical fume hood to prevent

inhalation of vapors.[4]

Eye & Face Protection
Chemical Splash Goggles &

Face Shield

Wear tightly fitting safety

goggles that are compliant with

government standards such as

NIOSH (US) or EN 166 (EU).

[1] A face shield (minimum 8-

inch) is required for additional

protection.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[4] Always

inspect gloves before use and

use a proper removal

technique to avoid skin

contact.[1] For significant

exposure risk, double-gloving

is advised.

Body Protection
Chemical-Resistant Lab Coat /

Suit

Wear a complete suit

protecting against chemicals or

a flame-retardant, antistatic lab

coat.[1] For tasks with a high

splash risk, a chemical-

resistant apron over the lab

coat is advised.[4]

Respiratory Protection NIOSH-Approved Respirator A respirator is necessary if

working outside a fume hood

or if engineering controls are

insufficient.[5] A full-facepiece

airline respirator in positive

pressure mode may be
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required for high-risk

scenarios.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

Protects feet from spills and

falling objects.[6]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial for safety. Always handle this chemical in a well-ventilated

area, preferably a chemical fume hood.[4]

1. Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned procedure.

Emergency Equipment: Ensure an eyewash station, safety shower, and appropriate fire

extinguisher (dry chemical, alcohol-resistant foam, or carbon dioxide) are accessible.

PPE Donning: Before handling the chemical, put on all required PPE as specified in the table

above.

2. Handling:

Grounding: Take precautionary measures against static discharge.[1][7] Ground and bond

containers and receiving equipment.[7]

Transfer: Use non-sparking tools during transfer.[7] Avoid all personal contact, including

inhalation.[7]

Prohibitions: Do not eat, drink, or smoke in the handling area.[2][7]

3. Post-Handling:

Hand Washing: Wash hands thoroughly with soap and water after handling, before breaks,

and at the end of the workday.[1]

Clothing: Remove and wash any contaminated clothing before reuse.[4] Contaminated work

clothes should not be allowed out of the workplace.[8]
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Start: Plan to Handle
(3-Methoxypropyl)(methyl)amine

1. Conduct Risk Assessment
2. Ensure Emergency Equipment is Ready

Wear Base PPE:
- Chemical Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

- Closed-Toe Shoes

Is all work contained
within a certified

chemical fume hood?

Proceed with work inside
the fume hood.

  Yes
Add NIOSH-Approved

Respirator to PPE

No

Complete Operation

Follow Decontamination
& Disposal Procedures

Click to download full resolution via product page

Caption: PPE Selection Workflow for (3-Methoxypropyl)(methyl)amine.

Spill and Exposure Procedures
Immediate action is required in case of spills or exposure.

Minor Spill:

Eliminate all ignition sources.[7]

Absorb the spill with an inert, dry material like vermiculite, sand, or earth.

Place the contaminated material into a suitable, sealed container for hazardous waste

disposal.[4]
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Skin Contact:

Immediately remove all contaminated clothing, preferably under a safety shower.[7]

Wash the affected area with plenty of soap and water for at least 15 minutes.[4]

Seek immediate medical attention.

Eye Contact:

Immediately flush the eyes with running water for at least 15 minutes, holding the eyelids

apart.[8]

Remove contact lenses if present and easy to do so. Continue rinsing.[2]

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.[4]

If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[4][8]

Seek immediate medical attention.[8]

Ingestion:

Do NOT induce vomiting.[8]

Rinse the mouth with water.[2]

Seek immediate medical attention.[8]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and comply with

regulations.
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Unused Chemical: Dispose of surplus and non-recyclable solutions by offering them to a

licensed professional waste disposal service.[1] Do not pour down the drain.[4]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and lab coats, should be placed in a designated, sealed, and

properly labeled hazardous waste container for disposal.[1][4]

Containers: Empty containers may retain product residue and should be treated as

hazardous waste. Do not reuse empty containers.

Waste generators must consult federal, state, and local hazardous waste regulations to ensure

complete and accurate classification and disposal.

Handling Phase

Waste & Disposal Phase

Receive and Store Chemical
in a cool, dry, well-ventilated,

locked area

Pre-Handling Prep:
- Risk Assessment

- Don PPE

Chemical Handling
(Inside Fume Hood)

Decontaminate Work Area
& Doff PPE

Segregate Waste Streams

Unused Chemical &
Contaminated Solutions

Contaminated Gloves,
Pipettes, Absorbents

Dispose of all waste via
licensed professional service
in labeled, sealed containers

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for (3-Methoxypropyl)(methyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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